Cas no 1248749-14-5 (α-2-Thienyl-2-thiophenemethanesulfonamide)

α-2-Thienyl-2-thiophenemethanesulfonamide is a sulfonamide derivative featuring a bithiophene scaffold, which confers unique electronic and structural properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or conductive polymers. The presence of the sulfonamide group enhances its versatility in chemical modifications, while the thiophene rings contribute to π-conjugation, making it suitable for applications in organic electronics. Its well-defined structure allows for precise functionalization, enabling tailored properties for specific research or industrial applications. The compound's stability and synthetic accessibility further support its utility in advanced chemical synthesis.

α-2-Thienyl-2-thiophenemethanesulfonamide structure

1248749-14-5 structure

Product Name:α-2-Thienyl-2-thiophenemethanesulfonamide

CAS No:1248749-14-5

MF:C₉H₉NO₂S₃

MW:259.368258237839

CID:5282030

PubChem ID:82646670

Update Time:2025-10-28

α-2-Thienyl-2-thiophenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- bis(thiophen-2-yl)methanesulfonamide
- 1248749-14-5
- EN300-679682
- α-2-Thienyl-2-thiophenemethanesulfonamide
- Inchi： 1S/C9H9NO2S3/c10-15(11,12)9(7-3-1-5-13-7)8-4-2-6-14-8/h1-6,9H,(H2,10,11,12)
- InChI Key： QWZVAASHLFGEKK-UHFFFAOYSA-N
- SMILES： C1(C(C2SC=CC=2)S(N)(=O)=O)SC=CC=1

Computed Properties

Exact Mass: 258.97954205g/mol
Monoisotopic Mass: 258.97954205g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 1.497±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 472.5±55.0 °C(Predicted)
pka: 9.70±0.60(Predicted)

α-2-Thienyl-2-thiophenemethanesulfonamide Pricemore >>

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